Cas no 1446818-99-0 (4-Chloro-2-(4-chloro-1H-pyrazol-1-yl)benzaldehyde)

• Product Name: 4-Chloro-2-(4-chloro-1H-pyrazol-1-yl)benzaldehyde
• CAS No: 1446818-99-0
• MF: C₁₀H₆Cl₂N₂O
• MW: 241.073440074921
• CID: 5706575
• PubChem ID: 89677615
• Update Time: 2025-05-24

4-Chloro-2-(4-chloro-1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 1446818-99-0
• EN300-1292413
• SCHEMBL15094824
• 4-Chloro-2-(4-chloro-1H-pyrazol-1-yl)benzaldehyde
• Benzaldehyde, 4-chloro-2-(4-chloro-1H-pyrazol-1-yl)-

• Inchi： 1S/C10H6Cl2N2O/c11-8-2-1-7(6-15)10(3-8)14-5-9(12)4-13-14/h1-6H
• InChI Key： TWKHLCLJBGKEDF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C=O)=C(C=1)N1C=C(C=N1)Cl

Computed Properties

• Exact Mass: 239.9857182g/mol
• Monoisotopic Mass: 239.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 386.9±37.0 °C(Predicted)
• pka: -2.13±0.12(Predicted)

Additional information on 4-Chloro-2-(4-chloro-1H-pyrazol-1-yl)benzaldehyde

4-Chloro-2-(4-chloro-1H-pyrazol-1-yl)benzaldehyde: A Comprehensive Overview

4-Chloro-2-(4-chloro-1H-pyrazol-1-yl)benzaldehyde is a chemically synthesized compound with the CAS number 1446818-99-0. This compound is of significant interest in the fields of organic chemistry, pharmacology, and material science due to its unique structural properties and potential applications. The molecule consists of a benzaldehyde core substituted with a pyrazole ring, which introduces interesting electronic and steric effects. This combination makes it a versatile building block for further chemical modifications and functionalizations.

The synthesis of 4-Chloro-2-(4-chloro-1H-pyrazol-1-yl)benzaldehyde typically involves multi-step reactions, often incorporating palladium-catalyzed cross-coupling techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production. The compound's structure is characterized by the presence of two chlorine atoms, one on the benzene ring and another on the pyrazole moiety, which enhances its stability and reactivity in certain chemical transformations.

One of the most promising applications of 4-Chloro-2-(4-chloro-1H-pyrazol-1-yl)benzaldehyde lies in its use as an intermediate in drug discovery. The pyrazole ring is known for its ability to act as a bioisostere, mimicking the functionality of other heterocycles while offering improved pharmacokinetic properties. Recent studies have explored its potential as a lead compound in anti-inflammatory and anticancer drug development. For instance, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its pharmaceutical applications, 4-Chloro-2-(4-chloro-1H-pyrazol-1-yl)benzaldehyde has shown promise in materials science. Its aromatic structure and electron-withdrawing groups make it suitable for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and organic photovoltaic cells. Recent research has focused on optimizing its electronic properties through strategic substitution patterns, aiming to enhance charge transport efficiency.

The physical properties of 4-Chloro-2-(4-chloro-1H-pyrazol-1-yllbenzaldehyde, including its melting point, solubility, and UV-vis spectrum, have been extensively characterized using modern analytical techniques such as X-ray crystallography and high-resolution mass spectrometry. These studies provide valuable insights into its molecular geometry and electronic transitions, which are critical for understanding its reactivity and functionality.

From an environmental perspective, the synthesis and application of 4-Chloro-2-(4-chloro-H-pyrazol-l-yllbenzaldehyde are being evaluated for their sustainability. Researchers are exploring greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. For example, catalytic hydrogenation methods using renewable catalysts have been proposed as alternatives to traditional metal-mediated reactions.

In conclusion, 4-Chloro-z-(a-chlora-lH-pyrazole-l-yllbenzaldehyde is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool in modern chemistry. As ongoing studies continue to uncover new potentials for this compound, it is likely to play an increasingly important role in both academic research and industrial applications.